(S)-7,8-Dihydro-6H-dibenzo[f,h][1,5]dioxonin-1,13-diol

• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 8,12-dioxatricyclo[11.4.0.02,7]heptadeca-1(17),2,4,6,13,15-hexaene-3,17-diol
• InChI: InChI=1S/C15H14O4/c16-10-4-1-6-12-14(10)15-11(17)5-2-7-13(15)19-9-3-8-18-12/h1-2,4-7,16-17H,3,8-9H2
• InChI Key: VDVDETXSTRGZAW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC(=C2C3=C(C=CC=C3OC1)O)O

Description

(S)-7,8-Dihydro-6H-dibenzo[f,h][1,5]dioxonin-1,13-diol is a complex organic compound characterized by its unique structure, which includes a dibenzo-dioxonin core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-7,8-Dihydro-6H-dibenzo[f,h][1,5]dioxonin-1,13-diol typically involves multiple steps, starting from simpler aromatic compounds. One common synthetic route includes the formation of the dibenzo-dioxonin core through a series of condensation reactions, followed by the introduction of hydroxyl groups at specific positions. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

(S)-7,8-Dihydro-6H-dibenzo[f,h][1,5]dioxonin-1,13-diol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form different derivatives with altered functional groups.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

(S)-7,8-Dihydro-6H-dibenzo[f,h][1,5]dioxonin-1,13-diol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of (S)-7,8-Dihydro-6H-dibenzo[f,h][1,5]dioxonin-1,13-diol involves its interaction with specific molecular targets. These targets can include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.